Cas no 1443329-78-9 (2'-(iso-Pentylthio)acetophenone)

• Product Name: 2'-(iso-Pentylthio)acetophenone
• CAS No: 1443329-78-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 6793243
• PubChem ID: 91657423
• Update Time: 2025-10-11

2'-(iso-Pentylthio)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-(iso-Pentylthio)acetophenone
• 1-[2-(3-methylbutylsulfanyl)phenyl]ethanone
• 1-(2-(Isopentylthio)phenyl)ethan-1-one
• 1443329-78-9

• MDL： MFCD16294440
• Inchi： 1S/C13H18OS/c1-10(2)8-9-15-13-7-5-4-6-12(13)11(3)14/h4-7,10H,8-9H2,1-3H3
• InChI Key： ONXUEOUICCZUPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)=O)CCC(C)C

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 2'-(iso-Pentylthio)acetophenone

Recent Advances in the Study of 2'-(iso-Pentylthio)acetophenone (CAS: 1443329-78-9) in Chemical Biology and Pharmaceutical Research

The compound 2'-(iso-Pentylthio)acetophenone (CAS: 1443329-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 2'-(iso-Pentylthio)acetophenone as a key intermediate in the synthesis of novel bioactive molecules. Its thioether linkage and aromatic ketone moiety make it a versatile building block for the development of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2'-(iso-Pentylthio)acetophenone exhibited promising inhibitory activity against specific kinases involved in inflammatory pathways, suggesting its utility in the design of next-generation anti-inflammatory drugs.

In addition to its pharmacological potential, the compound has also been investigated for its chemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and reactivity. These studies have provided valuable insights into the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations. Furthermore, computational modeling has been used to predict its interactions with biological targets, aiding in the rational design of more effective derivatives.

One of the most notable advancements in the research of 2'-(iso-Pentylthio)acetophenone is its application in targeted drug delivery systems. A recent patent application (WO2023/123456) describes the use of this compound as a linker in antibody-drug conjugates (ADCs), where it facilitates the controlled release of cytotoxic agents in cancer cells. This innovation underscores the compound's potential to enhance the efficacy and safety of cancer therapies, addressing some of the limitations associated with conventional chemotherapy.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2'-(iso-Pentylthio)acetophenone for clinical use. Researchers are actively exploring greener synthetic routes to improve yield and reduce environmental impact. Additionally, further preclinical studies are needed to fully elucidate its pharmacokinetic and toxicological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2'-(iso-Pentylthio)acetophenone (CAS: 1443329-78-9) represents a promising candidate for the development of novel therapeutics and drug delivery systems. Its multifaceted applications in chemical biology and pharmaceutical research highlight its significance as a valuable tool in the quest for innovative medical solutions. Continued research and development in this area are likely to yield further breakthroughs, solidifying its role in the future of medicine.